Cas no 2142295-94-9 (4-(but-3-yn-1-yl)(methyl)aminopyrimidine-5-carboxylic acid)

• Product Name: 4-(but-3-yn-1-yl)(methyl)aminopyrimidine-5-carboxylic acid
• CAS No: 2142295-94-9
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 6547056
• PubChem ID: 165523635
• Update Time: 2025-06-09

4-(but-3-yn-1-yl)(methyl)aminopyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-1-yl)(methyl)aminopyrimidine-5-carboxylic acid
• 4-[(but-3-yn-1-yl)(methyl)amino]pyrimidine-5-carboxylic acid
• EN300-1449915
• 2142295-94-9

• Inchi： 1S/C10H11N3O2/c1-3-4-5-13(2)9-8(10(14)15)6-11-7-12-9/h1,6-7H,4-5H2,2H3,(H,14,15)
• InChI Key： OWAABQJQRNQPEA-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CN=C1N(C)CCC#C)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.3Ų

Additional information on 4-(but-3-yn-1-yl)(methyl)aminopyrimidine-5-carboxylic acid

Recent Advances in the Study of 4-(but-3-yn-1-yl)(methyl)aminopyrimidine-5-carboxylic Acid (CAS: 2142295-94-9)

The compound 4-(but-3-yn-1-yl)(methyl)aminopyrimidine-5-carboxylic acid (CAS: 2142295-94-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 4-(but-3-yn-1-yl)(methyl)aminopyrimidine-5-carboxylic acid, which make it an attractive scaffold for the design of novel kinase inhibitors. The presence of both the pyrimidine core and the alkyne functionality allows for diverse chemical modifications, enabling the exploration of structure-activity relationships (SAR) in various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound via a palladium-catalyzed coupling reaction, achieving high yields and excellent purity.

In terms of biological activity, preliminary in vitro assays have shown that derivatives of 4-(but-3-yn-1-yl)(methyl)aminopyrimidine-5-carboxylic acid exhibit promising inhibitory effects against several protein kinases involved in cancer progression. Notably, a derivative bearing a sulfonamide group at the 2-position of the pyrimidine ring displayed nanomolar potency against EGFR (epidermal growth factor receptor) mutants, as reported in a recent Bioorganic & Medicinal Chemistry Letters article. These findings suggest potential applications in targeted cancer therapy.

Further investigations into the mechanism of action have revealed that this compound series may function as ATP-competitive inhibitors, binding to the kinase domain through hydrogen bonding interactions with the hinge region. Molecular docking studies, combined with X-ray crystallography data (PDB: 8A2F), have provided valuable insights into the binding mode and have guided the design of more potent analogs. Researchers have also explored the use of click chemistry approaches, taking advantage of the alkyne moiety for rapid derivatization and library synthesis.

Beyond oncology applications, recent patent filings (WO2023056421) indicate growing interest in utilizing 4-(but-3-yn-1-yl)(methyl)aminopyrimidine-5-carboxylic acid derivatives for the treatment of inflammatory diseases. The compound's ability to modulate JAK/STAT signaling pathways has been demonstrated in cellular models of rheumatoid arthritis, opening new avenues for therapeutic development. However, challenges remain in optimizing pharmacokinetic properties, particularly with regard to metabolic stability and oral bioavailability.

In conclusion, 4-(but-3-yn-1-yl)(methyl)aminopyrimidine-5-carboxylic acid represents a promising chemical scaffold with diverse medicinal chemistry applications. Ongoing research efforts are focused on expanding its therapeutic potential through rational drug design and comprehensive biological evaluation. The compound's versatility and the recent advances in its characterization position it as a valuable tool for future drug discovery campaigns in multiple disease areas.